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Compound of Interest

Compound Name: PQA-18

Cat. No.: B15605610

Essential Safety and Handling Guide for PQA-18

Disclaimer: No specific Material Safety Data Sheet (MSDS) for PQA-18 is publicly available.
The following guidance is based on the general safety protocols for handling potent, novel
chemical compounds, particularly immunosuppressants and quinolinecarboxylic acid
derivatives. Researchers must exercise extreme caution and consult with their institution's
Environmental Health and Safety (EHS) department before handling this substance.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with PQA-18, a novel
immunosuppressant. The procedural steps outlined below are designed to ensure the safe
handling, storage, and disposal of this compound.

Quantitative Data Summary

Due to the absence of a specific MSDS for PQA-18, a detailed quantitative data table cannot
be provided. The following table summarizes the presumed hazards and necessary
precautions based on its classification as a potent, biologically active compound.
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Parameter

Presumed Valuel/lnformation

Chemical Name

Prenylated Quinolinecarboxylic Acid derivative-
18 (PQA-18)

CAS Number

Not readily available. PubChem CID: 73602831.
[1]

Molecular Formula

C26H33NO3 (example based on similar

compounds, actual may vary)

Appearance

Likely a solid powder.

Primary Hazards

Potent immunosuppressant.[2][3][4] Potential for
unknown toxicity. Avoid all routes of exposure

(inhalation, ingestion, skin and eye contact).

Occupational Exposure Limits

Not established. Handle as a highly potent
compound and minimize exposure to the lowest

possible level.

Likely soluble in organic solvents such as

Solubility

DMSO, ethanol.[5]

Store in a tightly sealed, light-resistant container
Storage in a cool, dry, and well-ventilated area. Access

should be restricted to authorized personnel.

Incompatibility

Strong oxidizing agents.[6]

Experimental Protocols: Personal Protective

Equipment (PPE)

A comprehensive PPE strategy is critical when handling PQA-18 to prevent exposure. The

following is a step-by-step guide for donning and doffing PPE.

1. Donning PPE:

o Step 1. Gowning: Wear a disposable lab coat or gown that covers the entire body. Ensure it

is fully fastened.
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o Step 2: Shoe Covers: Put on disposable shoe covers.

o Step 3: Gloves (First Pair): Don a pair of nitrile gloves. Check for any tears or defects.

o Step 4: Respiratory Protection: Use a NIOSH-approved respirator with an appropriate
cartridge for organic vapors and particulates. A fit-tested N95 respirator may be a minimum
requirement, but a powered air-purifying respirator (PAPR) is recommended for handling
larger quantities or for extended periods.

o Step 5: Eye Protection: Wear chemical splash goggles or a full-face shield.

o Step 6: Gloves (Second Pair): Don a second pair of nitrile gloves over the first pair. The outer
gloves should be changed regularly, especially if contamination is suspected.

2. Doffing PPE:

o Step 1: Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff,
turning them inside out. Dispose of them in the designated hazardous waste container.

o Step 2: Gown and Shoe Covers: Remove the gown and shoe covers in a manner that avoids
contaminating your inner clothing. Roll the gown inward and dispose of it in the hazardous
waste container.

» Step 3: Eye and Respiratory Protection: Remove the face shield or goggles, followed by the
respirator.

o Step 4: Inner Gloves: Remove the inner pair of gloves using the same technique as the outer
pair.

e Step 5: Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Operational Plan: Handling and Storage
Handling:

» Engineering Controls: All work with PQA-18 powder should be conducted in a certified
chemical fume hood or a glove box to minimize inhalation exposure.

» Weighing: Weighing of the powder should be done within an enclosure that provides
containment, such as a ventilated balance enclosure.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
aerosolization.

o Emergency Equipment: Ensure an eyewash station and a safety shower are readily
accessible.[6] Have a spill kit specifically for chemical spills available.
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Storage:
o Container: Store PQA-18 in its original, tightly sealed container.

o Location: Keep in a designated, locked, and well-ventilated storage area away from
incompatible materials.

e Labeling: The container must be clearly labeled with the chemical name, hazard warnings
(e.g., "Potent Immunosuppressant,” "Toxic"), and the date received.

Disposal Plan
All waste contaminated with PQA-18 must be treated as hazardous waste.

» Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weighing papers, and any
other solid materials should be collected in a designated, labeled hazardous waste container.

e Liquid Waste: Unused solutions of PQA-18 and contaminated solvents should be collected in
a separate, labeled hazardous waste container for liquids. Do not mix with other chemical
waste streams unless compatibility is confirmed.

» Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
hazardous waste disposal company, following all local, state, and federal regulations.

Mandatory Visualization

Preparation Handling Cleanup & Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of PQA-18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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